Bromopyridazinedione-mediated protein and peptide bioconjugation†

Chemical Communications Pub Date: 2011-07-07 DOI: 10.1039/C1CC12807H

Abstract

Bromopyridazinedione-mediated bioconjugation to a cysteine containing protein and a disulfide containing peptide is described. The conjugates are cleavable in an excess of thiol, including cytoplasmically-relevant concentrations of glutathione, and show a high level of hydrolytic stability. The constructs have the potential for four points of chemical attachment.

Graphical abstract: Bromopyridazinedione-mediated protein and peptide bioconjugation
Bromopyridazinedione-mediated protein and peptide bioconjugation†
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